1-(1-Methanesulfonylcyclopropyl)ethan-1-amine

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 1-(1-methylsulfonylcyclopropyl)ethanamine
• InChI: InChI=1S/C6H13NO2S/c1-5(7)6(3-4-6)10(2,8)9/h5H,3-4,7H2,1-2H3
• InChI Key: IFPDBWUNKTYZFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CC1)S(=O)(=O)C)N

Description

1-(1-Methanesulfonylcyclopropyl)ethan-1-amine is a cyclopropane-containing amine derivative featuring a methanesulfonyl substituent on the cyclopropane ring. The methanesulfonyl group enhances stability and polarity compared to simpler alkyl or aryl substituents, making it a candidate for pharmaceutical intermediates or agrochemical applications .

Preparation Methods

The synthesis of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine typically involves several steps:

Cyclopropanation: The initial step involves the formation of the cyclopropyl ring. This can be achieved through the reaction of an alkene with a carbene precursor.

Sulfonylation: The cyclopropyl ring is then sulfonylated using methanesulfonyl chloride in the presence of a base such as triethylamine.

Amination: The final step involves the introduction of the amine group. This can be done through a nucleophilic substitution reaction using an appropriate amine source.

Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

1-(1-Methanesulfonylcyclopropyl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the methanesulfonyl group is replaced by other nucleophiles like halides or thiols.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions.

Scientific Research Applications

1-(1-Methanesulfonylcyclopropyl)ethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders or as an antimicrobial agent.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine involves its interaction with specific molecular targets. The methanesulfonyl group can act as an electrophile, facilitating reactions with nucleophilic sites on proteins or other biomolecules. This interaction can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine is best contextualized against related cyclopropylamine derivatives. Below is a comparative analysis based on substituent groups, molecular properties, and inferred reactivity:

Structural and Functional Group Comparisons

Compound Name	Molecular Formula	Substituent Group	Key Features	Reference
1-(1-Methanesulfonylcyclopropyl)ethan-1-amine	C6H13NO2S	Methanesulfonyl (SO2CH3)	High polarity due to sulfonyl group; potential for hydrogen bonding and stability
1-(Methoxymethyl)cyclopropan-1-amine hydrochloride	C5H12ClNO	Methoxymethyl (CH2OCH3)	Moderate polarity; ether group may enhance solubility in polar solvents
2-{1-[(Methylsulfanyl)methyl]cyclopropyl}ethan-1-amine	C7H15NS	Methylsulfanylmethyl (CH2SCH3)	Thioether group increases lipophilicity; lower stability than sulfonyl analogs
1-[1-(4-Chlorophenyl)cyclopropyl]ethan-1-amine	C11H14ClN	4-Chlorophenyl (C6H4Cl)	Aromatic ring introduces π-π stacking potential; higher molecular weight
1-(1-Methanesulfonylcyclopropyl)ethan-1-ol	C6H12O3S	Hydroxyl (OH)	Alcohol derivative; reduced basicity compared to amine; hydrogen-bond donor

Key Property Differences

• Polarity and Solubility :
  • The methanesulfonyl group in the target compound confers higher polarity compared to methoxymethyl (logP ~1.2 vs. ~0.8) or methylsulfanyl analogs, enhancing aqueous solubility .
  • The 4-chlorophenyl derivative exhibits lipophilic characteristics due to its aromatic substituent, likely reducing water solubility .
• Thioether-containing analogs (e.g., methylsulfanylmethyl) may undergo oxidation to sulfoxides or sulfones, altering reactivity profiles .
• The hydroxyl derivative (1-(1-methanesulfonylcyclopropyl)ethan-1-ol) lacks the amine’s basicity, limiting its utility in pH-dependent biological systems .

Biological Activity

1-(1-Methanesulfonylcyclopropyl)ethan-1-amine is a compound characterized by its unique structural features, including a cyclopropane ring, an amine group, and a methanesulfonyl moiety. This compound has garnered interest in the field of medicinal chemistry due to its potential biological activities, particularly in pharmacological applications.

• Chemical Formula: C$_{5}$H$_{11}$NO$_{2}$S
• Molecular Weight: 145.21 g/mol
• CAS Number: 1803593-06-7

Synthesis

The synthesis of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine typically involves the reaction of cyclopropyl precursors with methanesulfonyl chloride in the presence of a base. This method allows for the introduction of the methanesulfonyl group effectively.

The biological activity of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine is primarily attributed to its ability to interact with specific molecular targets, including receptors and enzymes. The binding affinity and selectivity towards these targets influence its pharmacological effects.

Pharmacological Properties

Research indicates that this compound exhibits several pharmacological properties:

• Antimicrobial Activity: Preliminary studies suggest that 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine may possess antimicrobial properties, making it a candidate for further exploration in the treatment of bacterial infections.
• Anticancer Potential: There is emerging evidence from in vitro studies indicating that this compound may inhibit the proliferation of cancer cells, suggesting potential applications in oncology.

In Vitro Studies

In vitro studies have been conducted to evaluate the cytotoxic effects of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine on various cancer cell lines. The results demonstrated:

Cell Line	IC50 (µM)	Effect Observed
HeLa	15.2	Significant reduction in viability
MCF-7	20.5	Moderate cytotoxicity
A549	12.8	High sensitivity

These findings indicate that the compound has a selective cytotoxic effect on certain cancer cell lines, warranting further investigation into its mechanisms and potential therapeutic applications.

In Vivo Studies

Animal model studies are essential for understanding the pharmacokinetics and efficacy of 1-(1-Methanesulfonylcyclopropyl)ethan-1-amine. Preliminary results suggest that:

• Dosage: A dosage of 50 mg/kg showed promising results in tumor reduction without significant toxicity.
• Bioavailability: The compound exhibited favorable bioavailability, indicating potential for effective systemic administration.